Cas no 850349-82-5 (Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro-)
850349-82-5 structure
Product Name:Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro-
CAS No:850349-82-5
MF:C12H14BrF3O3
MW:343.13697385788
CID:716879
Update Time:2024-01-31
Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro-
- 1-BROMO-4-(2,2-DIETHOXYETHOXY)-2,3,5-TRIFLUOROBENZENE
- Benzene, 1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro-
-
- Inchi: 1S/C12H14BrF3O3/c1-3-17-9(18-4-2)6-19-12-8(14)5-7(13)10(15)11(12)16/h5,9H,3-4,6H2,1-2H3
- InChI Key: SYDMWFDNEQIRPV-UHFFFAOYSA-N
- SMILES: C1(Br)=CC(F)=C(OCC(OCC)OCC)C(F)=C1F
Computed Properties
- Exact Mass: 342.00800
- Monoisotopic Mass: 342.007842
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
Experimental Properties
- Density: 1.442±0.06 g/cm3(Predicted)
- Boiling Point: 336.6±42.0 °C(Predicted)
- PSA: 27.69000
- LogP: 3.64430
Benzene,1-bromo-4-(2,2-diethoxyethoxy)-2,3,5-trifluoro- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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